Cas no 10250-59-6 (Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate)

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate is a versatile pyrazole derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its stable ester functionality and dimethyl substitution enhance reactivity in nucleophilic and electrophilic reactions. The compound exhibits high purity and consistent performance, making it suitable for precision chemical transformations.
Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate structure
10250-59-6 structure
Product Name:Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate
CAS No:10250-59-6
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD06204177
CID:118466
PubChem ID:12218441
Update Time:2025-06-17

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate
    • 1H-PRRAZOLE-5-CARBOXYLIC ACID ,1,3-DIMETHYL METHYL ESTER
    • 1H-Pyrazole-5-carboxylicacid, 1,3-dimethyl-, methyl ester
    • methyl 2,5-dimethylpyrazole-3-carboxylate
    • 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid methyl ester
    • Methyl 2,5-dimethyl-2H-pyrazole-3-carboxylate
    • 1,3-diMethyl-, Methyl ester
    • 2,5-dimethyl-2H-pyrazole-3-carboxylic acid methyl ester
    • Methyl 1,3-Dimethyl-1H-Pyrazole-5-Carboxylate(WXC00828)
    • 1H-Pyrazole-5-carboxylic acid, 1,3-diMethyl-, Methyl ester
    • MFCD06204177
    • 10250-59-6
    • SCHEMBL975064
    • AMY32856
    • KYQGPXFQWUSRMY-UHFFFAOYSA-N
    • DTXSID50480979
    • AKOS005167438
    • EN300-94316
    • DS-4459
    • Methyl1,3-dimethyl-1H-pyrazole-5-carboxylate
    • CS-0054564
    • W11019
    • STK351151
    • BBL030468
    • DB-109065
    • MDL： MFCD06204177
    • Inchi： 1S/C7H10N2O2/c1-5-4-6(7(10)11-3)9(2)8-5/h4H,1-3H3
    • InChI Key： KYQGPXFQWUSRMY-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC(C)=NN1C)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.17
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.150 g/mL at 25 °C
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: n20/D 1.491
  • PSA: 44.12000
  • LogP: 0.51510

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：1
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Pricemore >>

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Apollo Scientific
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Production Method

Methyl 1,3-dimethyl-1H-pyrazole-5-carboxylate Related Literature

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